![molecular formula C12H12N4O3S B023491 Acetylsulfadiazine CAS No. 127-74-2](/img/structure/B23491.png)
Acetylsulfadiazine
Overview
Description
N(4)-acetylsulfadiazine is a sulfonamide that is benzenesulfonamide substituted by an acetylamino group at position 4 and a pyrimidin-2-yl group at the nitrogen atom. It is a metabolite of the drug sulfadiazine. It has a role as a marine xenobiotic metabolite. It is a sulfonamide, a member of acetamides and a member of pyrimidines.
Scientific Research Applications
Acetyl- and Butyrylcholinesterase Inhibition : Compounds like 5-Aryl-1,3,4-oxadiazoles, which are related to Acetylsulfadiazine, have shown potential as efficient inhibitors of acetyl- and butyrylcholinesterase. These inhibitors have potential applications in treating dementias and myasthenia gravis (Pflégr et al., 2022).
Environmental Analysis : Studies have developed automated online SPE-LC-ESI-MS/MS methods for analyzing sulfonamides and their acetylated metabolites in groundwater, highlighting the issue of widespread pollution and the need for improved detection limits (García-Galán et al., 2011).
Quantification in Biological Samples : A new liquid chromatographic method has been developed to accurately and precisely quantify trimethoprim, sulfadiazine, and N4-acetylsulfadiazine in broiler plasma, achieving detection limits in the low ng/ml range (Batzias et al., 2002).
Photodegradation Studies : Research on the photodegradation of sulfonamides and their N4-acetylated metabolites in water under simulated sunlight irradiation has led to the identification of nine photoproducts, providing insights into their degradation pathways (Periša et al., 2013).
Acetylcholinesterase Inhibitors and Immunity : Acetylcholinesterase inhibitors, which are used in the treatment of Alzheimer's disease, may also modulate the immune response through the cholinergic anti-inflammatory pathway (Pohanka, 2014).
Metabolism in Animals : Studies have analyzed the metabolism of sulfadiazine in animals like pigs, revealing the presence of new metabolites and offering insights into the drug's pharmacokinetics and environmental impact (Lamshöft et al., 2007).
Mechanism of Action
Target of Action
N-Acetyl Sulfadiazine primarily targets the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth .
Mode of Action
N-Acetyl Sulfadiazine acts as a competitive inhibitor of dihydropteroate synthetase . By binding to this enzyme, it prevents the proper processing of para-aminobenzoic acid (PABA), a substrate necessary for folic acid synthesis . This inhibition disrupts the synthesis of folic acid, leading to a halt in bacterial growth .
Biochemical Pathways
The primary biochemical pathway affected by N-Acetyl Sulfadiazine is the folic acid synthesis pathway in bacteria . By inhibiting dihydropteroate synthetase, N-Acetyl Sulfadiazine prevents the formation of dihydropteroic acid, a precursor to folic acid . This disruption in the pathway leads to a deficiency in folic acid, which is essential for bacterial DNA synthesis and cell division .
Pharmacokinetics
The pharmacokinetics of N-Acetyl Sulfadiazine and its parent compound, Sulfadiazine, have been studied in various organisms . Following oral administration, both compounds are absorbed and distributed throughout the body . The elimination half-life and the area under the concentration-time curve (AUC) of N-Acetyl Sulfadiazine and Sulfadiazine both show a declining trend with increasing temperature . The apparent volume of distribution (V_F) of Sulfadiazine in plasma increases with temperature, indicating a potential increase in bioavailability .
Result of Action
The primary result of N-Acetyl Sulfadiazine’s action is the inhibition of bacterial growth . By disrupting folic acid synthesis, N-Acetyl Sulfadiazine prevents bacteria from producing the nucleotides required for DNA and RNA synthesis . This leads to a halt in bacterial cell division and growth .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N-Acetyl Sulfadiazine. For instance, temperature has been shown to affect the pharmacokinetics of N-Acetyl Sulfadiazine . Additionally, the compound’s interaction with soil humic acid has been investigated, providing insights into its environmental fate .
Safety and Hazards
Future Directions
The environmental behavior of sulfadiazine and its metabolites, including Acetylsulfadiazine, is a topic of ongoing research . The impact of temperature on the pharmacokinetics of sulfadiazine and its metabolites is also being studied . These studies will help in understanding the environmental fate of these compounds and their potential impacts on human and animal health.
Biochemical Analysis
Biochemical Properties
N-Acetyl Sulfadiazine interacts with various enzymes and proteins. It is a competitive inhibitor of the bacterial enzyme dihydropteroate synthetase . This enzyme is needed for the proper processing of para-aminobenzoic acid (PABA), which is essential for folic acid synthesis .
Cellular Effects
The effects of N-Acetyl Sulfadiazine on cells are primarily related to its antibacterial properties. By inhibiting the synthesis of folic acid, a compound necessary for bacterial growth, N-Acetyl Sulfadiazine can effectively halt the proliferation of bacteria .
Molecular Mechanism
N-Acetyl Sulfadiazine exerts its effects at the molecular level primarily through its interaction with the enzyme dihydropteroate synthetase. By acting as a competitive inhibitor of this enzyme, N-Acetyl Sulfadiazine prevents the synthesis of folic acid, thereby inhibiting bacterial growth .
Temporal Effects in Laboratory Settings
The effects of N-Acetyl Sulfadiazine can change over time in laboratory settings. For instance, the interaction of N-Acetyl Sulfadiazine with soil humic acid was found to be a fast first-order reaction with a time constant of 17.6±3.4 hours .
Metabolic Pathways
N-Acetyl Sulfadiazine is involved in the metabolic pathway of sulfadiazine. It is a major metabolite of sulfadiazine, produced in the liver through the process of acetylation .
Transport and Distribution
It is known that sulfonamides, the class of antibiotics to which N-Acetyl Sulfadiazine belongs, are distributed throughout the body, including the cerebrospinal fluid, placenta, and fetal tissues .
Properties
IUPAC Name |
N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O3S/c1-9(17)15-10-3-5-11(6-4-10)20(18,19)16-12-13-7-2-8-14-12/h2-8H,1H3,(H,15,17)(H,13,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIZUWGMNCUKGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00155362 | |
Record name | N(4)-Acetylsulfadiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00155362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
127-74-2 | |
Record name | Acetylsulfadiazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=127-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N(4)-Acetylsulfadiazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000127742 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N(4)-Acetylsulfadiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00155362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-(pyrimidin-2-ylsulphamoyl)acetanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.421 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-ACETYLSULFADIAZINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5417251GZ4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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